1,2-di-p-tolyl-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepin-1-ium bromide

• IUPAC Name: 1,2-bis(4-methylphenyl)-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepin-4-ium;bromide
• InChI: InChI=1S/C22H25N2.BrH/c1-17-7-11-19(12-8-17)21-16-23-15-5-3-4-6-22(23)24(21)20-13-9-18(2)10-14-20;/h7-14,16H,3-6,15H2,1-2H3;1H/q+1;/p-1
• InChI Key: XQSKZOWSRRZUFC-UHFFFAOYSA-M
• Canonical SMILES: CC1=CC=C(C=C1)C2=C[N+]3=C(N2C4=CC=C(C=C4)C)CCCCC3.[Br-]
• Molecular Formula: C22H25BrN2
• Molecular Weight: 397.4 g/mol
• CAS No.: 479351-10-5

Description

1,2-di-p-tolyl-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepin-1-ium bromide is a useful research compound. Its molecular formula is C22H25BrN2 and its molecular weight is 397.36. The purity is usually 95%.
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Scientific Research Applications

Luminescent Sensor Development

• Application : Utilized in the development of luminescent sensors. A study highlighted the use of a hybrid cuprous-lead bromide with imidazole groups as a dual-responsive luminescent sensor for detecting Fe3+ and Cr2O72- in aqueous solutions (Ran et al., 2022).

Antibacterial and Antifungal Agents

• Application : Synthesized as derivatives for antimicrobial activities. Research showed that newly synthesized imidazo[1,2-a]azepine quaternary salts exhibited antibacterial and antifungal activity against various microorganisms (Demchenko et al., 2021).
• Application : Employed in creating compounds with in vitro antimicrobial activity. Novel imidazo[1,2-a]azepin-1-ium bromides were synthesized, showing promising activity against Staphylococcus aureus, Cryptococcus neoformans, and Candida albicans (Demchenko et al., 2020).

Chemical Synthesis and Catalysis

• Application : Used in oxidative carbon-nitrogen bond formation. A study reported the synthesis of complex imidazo[1,2-α]pyridines and imidazo[1,2-α]pyrimidines under mild, metal-free conditions (Huo et al., 2016).
• Application : Facilitates the formation of N-heterocyclic carbene ligands. Research on the synthesis of 2H-imidazo[1,5-a]pyridin-4-ium bromides showed these compounds as precursors for a new class of ligands capable of influencing metal coordination (Burstein et al., 2005).

Polymer Science and Fuel Cell Technology

• Application : Contributing to polymer electrolyte development. A study employed imidazole derivatives in polybenzimidazole membranes for high-temperature proton conduction in fuel cells (Schechter & Savinell, 2002).
• Application : Utilized in the creation of efficient fuel cells. Research on imidazolium ionic liquids highlighted their role as outstanding electrolytes in alkaline fuel cells operating at room temperature (Souza et al., 2003).